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dimethylfuran-3-carbonitrile

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a focused examination of the physicochemical properties of 2-
Amino-4,5-dimethylfuran-3-carbonitrile (CAS No. 5117-88-4), with a primary emphasis on its

melting point. As a substituted aminofuran, this compound represents a class of heterocyclic

structures that are of significant interest in medicinal chemistry and synthetic organic chemistry.

This document synthesizes available data, outlines the principles and protocols for

experimental determination of its melting point, and discusses the theoretical considerations

regarding its boiling point. Safety and handling protocols are also addressed to ensure best

practices in a laboratory setting.

Introduction to 2-Amino-4,5-dimethylfuran-3-
carbonitrile
2-Amino-4,5-dimethylfuran-3-carbonitrile is a heterocyclic organic compound featuring a

furan core. The furan nucleus is a fundamental structure found in a wide array of biologically

active molecules and industrial products.[1] The presence of amino (-NH₂) and cyano (-C≡N)
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functional groups makes it a versatile precursor for the synthesis of more complex molecules,

particularly in the development of novel therapeutic agents.[2] Substituted 2-aminothiophenes

and 2-aminopyrans, which are structurally related to aminofurans, are known to be key building

blocks for compounds with a broad range of biological activities, including antiviral,

antimicrobial, and anticancer properties.[3][4][5][6] Understanding the fundamental

physicochemical properties of 2-Amino-4,5-dimethylfuran-3-carbonitrile is, therefore, a

critical first step for its application in research and development.

Physicochemical Properties
The physical state and thermal behavior of a compound are dictated by its molecular structure

and the intermolecular forces at play. For 2-Amino-4,5-dimethylfuran-3-carbonitrile, these

properties are crucial for purification, reaction setup, and material characterization.

Data Summary
The key thermal properties for 2-Amino-4,5-dimethylfuran-3-carbonitrile are summarized

below.

Property Value Source & Notes

Molecular Formula C₇H₈N₂O [2]

Molecular Weight 136.15 g/mol [2]

Melting Point 163-169 °C (lit.) [2]

Boiling Point Data not available

Likely decomposes at elevated

temperatures before boiling at

atmospheric pressure.

Interpretation of Physicochemical Data
Melting Point: The melting point is a critical indicator of a crystalline solid's purity.[7] A pure

compound typically exhibits a sharp melting point, often within a narrow range of 0.5-1.0 °C.[7]

The literature value for 2-Amino-4,5-dimethylfuran-3-carbonitrile is reported as a range of

163-169 °C.[2] This relatively broad six-degree range may suggest that the reported value is for

a technical-grade or research-grade sample rather than a high-purity analytical standard. The
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presence of even small amounts of impurities can lead to a depression of the melting point and

a broadening of the melting range.[8]

Boiling Point: A boiling point for this compound is not found in readily available chemical

literature or supplier data. This is common for complex organic molecules with multiple polar

functional groups. Such compounds often have high boiling points and may be thermally labile,

meaning they are susceptible to chemical decomposition at the high temperatures required to

reach their boiling point under standard atmospheric pressure.

Experimental Determination of Melting Point
To verify the identity and assess the purity of a sample of 2-Amino-4,5-dimethylfuran-3-
carbonitrile, an experimental determination of its melting point is essential. The capillary

method is a standard, reliable, and widely used technique.

Principle of Melting Point Determination
The melting point is the temperature at which a substance transitions from the solid to the liquid

phase at atmospheric pressure.[7][8] This process requires overcoming the intermolecular

forces holding the molecules in a fixed crystal lattice. The temperature range, from the first sign

of melting (T1) to the complete liquefaction of the solid (T2), is recorded.[7] A narrow range

indicates high purity, while a wide and depressed range suggests the presence of impurities.

Standard Protocol: Digital Melting Point Apparatus
This protocol describes the use of a modern digital melting point apparatus (e.g., a Mel-Temp

apparatus), which offers precise temperature control and observation.

Materials:

Sample of 2-Amino-4,5-dimethylfuran-3-carbonitrile

Capillary tubes (sealed at one end)

Digital melting point apparatus

Spatula and watch glass
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Procedure:

Sample Preparation: Place a small amount of the dry, crystalline compound onto a clean

watch glass. Gently press the open end of a capillary tube into the sample to pack a small

amount of material into the tube.

Packing the Sample: Tap the sealed end of the capillary tube on a hard surface to move the

powder to the bottom. The packed sample height should be approximately 1-2 mm for even

heating.[7] Using too much sample can lead to inaccurate results.[8]

Apparatus Setup: Place the packed capillary tube into the sample holder of the melting point

apparatus.

Rapid Determination (Optional but Recommended): Set a rapid heating rate (e.g., 10-15

°C/min) to quickly find an approximate melting range. This saves time in the subsequent

accurate determination. Let the apparatus cool significantly before the next step.

Accurate Determination: Set the apparatus to heat rapidly to a temperature about 15-20 °C

below the approximate melting point found in the previous step.

Slow Heating: Adjust the heating rate to a slow ramp of 1-2 °C per minute as you approach

the expected melting point. A slow rate is critical for an accurate measurement.

Observation and Recording: Observe the sample through the magnifying lens.

Record the temperature (T1) at which the first drop of liquid appears.

Record the temperature (T2) at which the last solid crystal melts completely.

Repeat: Conduct at least two more careful determinations to ensure the results are

consistent and reproducible.

Diagram of Experimental Workflow
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Sample Preparation

Measurement Protocol

Data Analysis

Place dry sample on watch glass

Press open end of capillary tube into sample

Tap tube to pack 1-2 mm of sample at sealed end

Insert capillary into apparatus

Set rapid heat rate for approximate M.P.

Cool apparatus

Set slow heat rate (1-2°C/min)
 to 15°C below approx. M.P.

Observe sample through lens

Record T1 (first liquid drop)

Record T2 (all liquid)

Calculate melting point range (T1 - T2)

Compare with literature value

Assess purity based on range width

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Safety and Handling
While a specific, comprehensive Safety Data Sheet (SDS) for 2-Amino-4,5-dimethylfuran-3-
carbonitrile was not found in the search results, general principles for handling fine organic

chemicals should be strictly followed. The hazards can be inferred from related chemical

structures and general laboratory safety standards.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).[9]

Ventilation: Handle the compound in a well-ventilated area or, preferably, inside a chemical

fume hood to avoid inhalation of dust or vapors.[10]

Contact Avoidance: Avoid contact with skin and eyes. In case of contact, rinse the affected

area thoroughly with water.[11][12]

Ingestion: Do not eat, drink, or smoke when handling this product. If swallowed, rinse mouth

with water and seek medical advice.[9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.[10]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the product to enter drains or waterways.[12]

Conclusion
2-Amino-4,5-dimethylfuran-3-carbonitrile is a solid organic compound with a literature-

reported melting point of 163-169 °C.[2] This value serves as a crucial parameter for its

identification and purity assessment. An experimental boiling point is not readily available, likely

due to thermal decomposition at elevated temperatures. Researchers and scientists working

with this compound should perform an experimental melting point determination using standard

protocols, such as the capillary method, to verify sample quality. Adherence to rigorous safety

and handling procedures is mandatory for the safe utilization of this chemical in a laboratory

environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b177300?utm_src=pdf-body
https://www.benchchem.com/product/b177300?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/123_231482029_2-METHYLTETRAHYDROFURANCASNO96-47-9MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=S25802&productDescription=TETRAHYDROFURAN+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://fds.gruposuca.com/files/1621.pdf
https://www.merckmillipore.com/Web-INTL-Site/es_ES/-/USD/ShowDocument-File?ProductSKU=EMD_BIO-218713&DocumentType=MSD&DocumentId=218713_SDS_SG_EN.PDF&DocumentUID=354950738&Language=EN&Country=SG&Origin=PDP
https://www.cdhfinechemical.com/images/product/msds/123_231482029_2-METHYLTETRAHYDROFURANCASNO96-47-9MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=S25802&productDescription=TETRAHYDROFURAN+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://www.merckmillipore.com/Web-INTL-Site/es_ES/-/USD/ShowDocument-File?ProductSKU=EMD_BIO-218713&DocumentType=MSD&DocumentId=218713_SDS_SG_EN.PDF&DocumentUID=354950738&Language=EN&Country=SG&Origin=PDP
https://www.benchchem.com/product/b177300?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/451991
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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